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Compound of Interest

Compound Name: Chloromethyl dodecanoate

Cat. No.: B049813 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Chloromethyl dodecanoate. The

content herein outlines operational procedures, personal protective equipment (PPE), and

disposal plans to ensure laboratory safety and proper chemical management.

Disclaimer: A specific Safety Data Sheet (SDS) for Chloromethyl dodecanoate was not

located. The following information is synthesized from data for structurally similar and related

compounds, such as Chloromethyl chlorosulfate and Chloromethyl pivalate.[1][2] It is

imperative to handle this compound with extreme caution and to consult with a qualified safety

professional before use.

Hazard Identification and Immediate Precautions
Based on analogous compounds, Chloromethyl dodecanoate is anticipated to be a

hazardous chemical. It is likely to be harmful if swallowed, cause severe skin burns and eye

damage, and may be fatal if inhaled.[1] Immediate precautions include avoiding all personal

contact, including inhalation of vapors or mist, and using the chemical only in a well-ventilated

area, preferably within a certified chemical fume hood.[1][3]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is mandatory when

handling Chloromethyl dodecanoate:
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Goggles and Face

Shield

Tightly fitting safety goggles

meeting NIOSH (US) or EN

166 (EU) standards are

required.[1] A face shield (8-

inch minimum) must be worn

over goggles for splash

protection.[1]

Hand Protection Chemical-resistant Gloves

Handle with gloves inspected

prior to use. Butyl rubber or

Viton® gloves are

recommended as halogenated

hydrocarbons can degrade

standard glove materials.[3]

Use proper glove removal

technique to avoid skin

contact.[1]

Body Protection
Flame-retardant Lab Coat &

Chemical Apron

A flame-retardant lab coat

should be worn over personal

clothing.[3] For operations with

a higher risk of splashing, a

chemical-resistant apron over

the lab coat is advised.[3]

Respiratory Protection Respirator

Use only in a well-ventilated

area, preferably a chemical

fume hood.[1] If engineering

controls are insufficient or for

emergencies, wear a NIOSH-

approved respirator.[1]

Footwear
Closed-toe, Chemical-resistant

Shoes

Shoes should fully cover the

feet and be made of a material

that resists chemical

penetration.[3]
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Operational Plan: From Handling to Storage
1. Preparation:

Obtain and read all available safety information before handling.[1]

Ensure a chemical fume hood is operational and the workspace is clear.

Have an emergency eyewash station and safety shower readily accessible.

Put on all required PPE as detailed in the table above.

2. Handling:

Conduct all manipulations of Chloromethyl dodecanoate within a chemical fume hood to

minimize inhalation exposure.[2]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Use non-sparking tools and take precautionary measures against static discharge.[2][4]

Do not eat, drink, or smoke in the handling area.[1]

3. Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store locked up.[1]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

The substance is noted to be heat and moisture sensitive.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]
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Emergency Procedures
In Case of a Spill:

Evacuate the area immediately and alert others.[3]

Ensure the area is well-ventilated, if safe to do so.[3]

Soak up the spill with an inert absorbent material (e.g., sand, vermiculite) and collect it in a

suitable, closed container for hazardous waste disposal.[1]

Do not let the product enter drains.[1]

First Aid Measures:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a POISON CENTER or doctor.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[1] Wash contaminated clothing before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[1] Call a POISON CENTER or

doctor if you feel unwell.[1]

Disposal Plan
Waste Segregation:

Solid Waste: Any unused product and contaminated disposables (e.g., gloves, absorbent

material) should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing Chloromethyl dodecanoate should be collected in a

separate, labeled hazardous waste container for halogenated organic waste.
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Disposal Protocol:

Dispose of contents and container to an approved waste disposal plant.[1]

Contact a licensed professional waste disposal service.[1] One method of disposal is to

dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[1]

Do not dispose of down the drain or with general laboratory waste.

Quantitative Data Summary
The following table summarizes key quantitative data for compounds structurally similar to

Chloromethyl dodecanoate. This information is provided as a reference for safety and

handling procedures.

Property Value Source Compound

Molecular Formula C13H25ClO2 Chloromethyl dodecanoate

Molecular Weight Not Available -

Hazard Statements H302, H314, H330, H350 Chloromethyl chlorosulfate[1]

Precautionary Statements

P201, P202, P260, P264,

P270, P271, P280, P284,

P301+P312+P330,

P301+P330+P331,

P303+P361+P353,

P304+P340+P310,

P305+P351+P338+P310,

P308+P313, P363,

P403+P233, P405, P501

Chloromethyl chlorosulfate[1]
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Caption: Workflow for the safe handling and disposal of Chloromethyl dodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b049813?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/656682?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11967~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:22:58~~Chloromethyl%20pivalate~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC161461000&countryCode=US&language=en
https://www.benchchem.com/product/b049813#personal-protective-equipment-for-handling-chloromethyl-dodecanoate
https://www.benchchem.com/product/b049813#personal-protective-equipment-for-handling-chloromethyl-dodecanoate
https://www.benchchem.com/product/b049813#personal-protective-equipment-for-handling-chloromethyl-dodecanoate
https://www.benchchem.com/product/b049813#personal-protective-equipment-for-handling-chloromethyl-dodecanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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